Cas no 25083-11-8 (1-phenyl-2,3-dihydro-1h-indole)
25083-11-8 structure
Product Name:1-phenyl-2,3-dihydro-1h-indole
CAS No:25083-11-8
MF:C14H13N
MW:195.259723424911
CID:913502
PubChem ID:9877632
Update Time:2025-04-19
1-phenyl-2,3-dihydro-1h-indole Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2,3-dihydro-1h-indole
- 1-phenyl-2,3-dihydroindole
- phenylindoline
- 25083-11-8
- AKOS006331305
- DTXSID20432182
- 1-phenylindoline
- SCHEMBL3905172
-
- Inchi: 1S/C14H13N/c1-2-7-13(8-3-1)15-11-10-12-6-4-5-9-14(12)15/h1-9H,10-11H2
- InChI Key: GDLZIYHXVZRNOT-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 195.10489
- Monoisotopic Mass: 195.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-phenyl-2,3-dihydro-1h-indole Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
25083-11-8 (1-phenyl-2,3-dihydro-1h-indole) Related Products
- 496-15-1(2,3-dihydro-1H-indole)
- 64180-07-0(1-methyl-2,3-dihydro-1H-indol-5-amine)
- 824-21-5(1-methylindoline)
- 65673-86-1(7-Methyl-2,3-dihydro-1H-indole)
- 65826-95-1(5-methyl-2,3-dihydro-1H-indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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